Cas no 682-03-1 (trihexylammonium nitrate)

trihexylammonium nitrate structure
Product name:trihexylammonium nitrate
trihexylammonium nitrate Chemical and Physical Properties
Names and Identifiers
-
- trihexylammonium nitrate
- TETRAHEXYLAMMONIUM NITRATE
- tetrahexylazanium,nitrate
- 682-03-1
- SCHEMBL2953917
- N,N,N-Trihexylhexan-1-aminium nitrate
- DTXSID10595735
-
- Inchi: InChI=1S/C24H52N.NO3/c1-5-9-13-17-21-25(22-18-14-10-6-2,23-19-15-11-7-3)24-20-16-12-8-4;2-1(3)4/h5-24H2,1-4H3;/q+1;-1
- InChI Key: LHIGLAVLYYKORA-UHFFFAOYSA-N
- SMILES: CCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.[N+](=O)([O-])[O-]
Computed Properties
- Exact Mass: 332.3041
- Monoisotopic Mass: 416.39779352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 20
- Complexity: 214
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Melting Point: 62-65 °C
- PSA: 70.64
trihexylammonium nitrate Related Literature
-
Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
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3. Book reviews
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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